Cas no 1262205-84-4 (4-tert-butyl-5-bromo-2,6-dichloropyrimidine)

• Product Name: 4-tert-butyl-5-bromo-2,6-dichloropyrimidine
• CAS No: 1262205-84-4
• MF: C₈H₉BrCl₂N₂
• MW: 283.980458974838
• CID: 2135478
• Update Time: 2023-11-19

4-tert-butyl-5-bromo-2,6-dichloropyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-5-bromo-2,6-dichloropyrimidine
• CID 117260479
• Pyrimidine, 5-bromo-2,4-dichloro-6-(1,1-dimethylethyl)-

• Inchi： 1S/C8H9BrCl2N2/c1-8(2,3)5-4(9)6(10)13-7(11)12-5/h1-3H3
• InChI Key： FIKATEFWRHTRBN-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(N=C1C(C)(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Topological Polar Surface Area: 25.8

Experimental Properties

• Density: 1.554±0.06 g/cm3(Predicted)
• Boiling Point: 306.0±37.0 °C(Predicted)
• pka: -3.76±0.39(Predicted)